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Compound of Interest

Compound Name: 1-Boc-homopiperazine

Cat. No.: B143305 Get Quote

An In-depth Technical Guide to tert-butyl 1,4-diazepane-1-carboxylate

This technical guide provides a comprehensive overview of the chemical data, experimental

protocols, and safety information for tert-butyl 1,4-diazepane-1-carboxylate, a key intermediate

in the development of pharmacologically active compounds. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Core Chemical Data
tert-butyl 1,4-diazepane-1-carboxylate, also known as 1-Boc-homopiperazine, is a

heterocyclic organic compound widely utilized as a building block in medicinal chemistry. Its

structure incorporates a seven-membered diazepane ring protected with a tert-butoxycarbonyl

(Boc) group, which allows for selective functionalization at the unprotected secondary amine.

Chemical and Physical Properties
The fundamental chemical and physical properties of tert-butyl 1,4-diazepane-1-carboxylate

are summarized in the table below. These properties are crucial for its handling, storage, and

application in chemical reactions.
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Property Value Reference

CAS Number 112275-50-0 [1]

Molecular Formula C₁₀H₂₀N₂O₂ [1]

Molecular Weight 200.28 g/mol [1]

Appearance Colorless oil [2]

Boiling Point 95-110 °C at 0.5 mmHg [1]

Density 1.016 g/mL at 20 °C [1]

Refractive Index n20/D 1.471 [1]

Solubility

Not miscible or difficult to mix

in water. Soluble in common

organic solvents like ethanol,

dimethylformamide, and

methanol.

[3]

Computed Properties
Computational models provide further insights into the molecule's characteristics, which are

valuable for predicting its behavior in biological systems and for designing synthetic pathways.
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Property Value Source

XLogP3 0.6 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 200.15247817 g/mol PubChem

Monoisotopic Mass 200.15247817 g/mol PubChem

Topological Polar Surface Area 32.8 Å² PubChem

Heavy Atom Count 14 PubChem

Experimental Protocols
Detailed experimental procedures are essential for the successful synthesis and purification of

tert-butyl 1,4-diazepane-1-carboxylate. The following protocols are based on established

methods for analogous compounds and general laboratory practices.

Synthesis Protocol
A common and effective method for the synthesis of cyclic amines like tert-butyl 1,4-diazepane-

1-carboxylate involves the protection of a linear diamine followed by intramolecular cyclization.

A representative synthesis is outlined below, based on the principles of the Fukuyama-

Mitsunobu reaction.[4]

Materials:

N-Boc-N'-(3-hydroxypropyl)ethane-1,2-diamine

Triphenylphosphine (PPh₃)

Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

Anhydrous Tetrahydrofuran (THF)
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Nitrogen or Argon atmosphere

Procedure:

Dissolve N-Boc-N'-(3-hydroxypropyl)ethane-1,2-diamine and triphenylphosphine in

anhydrous THF under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add DIAD or DEAD dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Extract the aqueous layer with an organic solvent such as ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to obtain the crude product.

Purification Protocol
Purification of the crude product is critical to remove byproducts, such as triphenylphosphine

oxide and the hydrazine dicarboxylate derivative.[4] Flash column chromatography is a

standard method for this purpose.

Materials:

Crude tert-butyl 1,4-diazepane-1-carboxylate

Silica gel (230-400 mesh)

Hexanes

Ethyl acetate
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Compressed air or nitrogen for column pressurization

Procedure:

Prepare a silica gel slurry in a non-polar solvent (e.g., hexanes) and pack it into a glass

column.

Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane

or the eluent mixture).

Adsorb the crude product onto a small amount of silica gel and load it onto the top of the

column.

Elute the column with a gradient of ethyl acetate in hexanes. The polarity of the eluent

should be gradually increased to separate the product from impurities.

Collect fractions and analyze them by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield the

purified tert-butyl 1,4-diazepane-1-carboxylate.

Analytical Data
Characterization of the final product is typically performed using various spectroscopic

methods. While specific experimental spectra for this compound are not publicly available, the

expected data based on its structure and data from similar compounds are presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus
Predicted
Chemical Shift
(δ) ppm

Multiplicity Integration Assignment

¹H ~3.4 t 2H -N(Boc)-CH₂-

¹H ~3.2 t 2H -CH₂-NH-

¹H ~2.8 t 2H -CH₂-NH-CH₂-

¹H ~2.7 t 2H
-N(Boc)-CH₂-

CH₂-

¹H ~1.8 p 2H -CH₂-CH₂-CH₂-

¹H 1.45 s 9H -C(CH₃)₃

¹³C ~155 s 1C
C=O

(carbamate)

¹³C ~80 s 1C -C(CH₃)₃

¹³C ~50 t 1C -N(Boc)-CH₂-

¹³C ~48 t 1C -CH₂-NH-

¹³C ~47 t 1C -CH₂-NH-CH₂-

¹³C ~45 t 1C
-N(Boc)-CH₂-

CH₂-

¹³C ~30 t 1C -CH₂-CH₂-CH₂-

¹³C 28.4 q 3C -C(CH₃)₃

Note: Predicted chemical shifts are based on typical values for similar functional groups and

may vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the functional groups

present in the molecule.
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Wavenumber (cm⁻¹) Intensity Assignment

~3340 Medium, Broad N-H stretch (secondary amine)

2975-2850 Strong C-H stretch (alkane)

~1690 Strong C=O stretch (carbamate)

~1420 Medium C-N stretch

~1170 Strong C-O stretch (carbamate)

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound.

Technique Expected m/z Assignment

Electrospray Ionization (ESI+) 201.16 [M+H]⁺

223.14 [M+Na]⁺

145.11
[M - C₄H₈ + H]⁺ (loss of

isobutylene)

101.09 [M - Boc + H]⁺

Safety and Handling
tert-Butyl 1,4-diazepane-1-carboxylate is classified as a corrosive material and requires careful

handling to avoid exposure.

Hazard Identification
GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.
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Signal Word: Danger

Precautionary Measures
P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

First Aid
Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical aid immediately.

Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes.

Ingestion: Do not induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis and purification of tert-

butyl 1,4-diazepane-1-carboxylate.
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N-Boc-N'-(3-hydroxypropyl)ethane-1,2-diamine
+ PPh3 + DIAD

Anhydrous THF
0 °C to RT, 12-24h

1. Add reagents
Crude Product Mixture

2. Reaction Work-up:
Aqueous Extraction

3. Quench & Extract Purification:
Flash Chromatography

4. Concentrate Pure tert-butyl
1,4-diazepane-1-carboxylate

5. Isolate

Click to download full resolution via product page

Caption: Synthetic workflow for tert-butyl 1,4-diazepane-1-carboxylate.
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Preparation

Chromatography

Analysis & Isolation

Crude Product

Dissolve in minimal solvent

Load Sample

Prepare Silica Slurry

Pack Column

Elute with Hexanes/EtOAc gradient

Collect Fractions

Analyze Fractions by TLC

Combine Pure Fractions

Evaporate Solvent

Pure Product

Click to download full resolution via product page

Caption: Detailed workflow for the purification by flash chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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